(S)-2-(1,2,3,4-Tetrahydroisoquinolin-3-yl)acetic acid hydrochloride

• IUPAC Name: 2-[(3S)-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c13-11(14)6-10-5-8-3-1-2-4-9(8)7-12-10;/h1-4,10,12H,5-7H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key: SWYPWAIQEURSFY-PPHPATTJSA-N
• Canonical SMILES: C1C(NCC2=CC=CC=C21)CC(=O)O.Cl
• Isomeric SMILES: C1[C@H](NCC2=CC=CC=C21)CC(=O)O.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

(S)-2-(1,2,3,4-Tetrahydroisoquinolin-3-yl)acetic acid hydrochloride, also known as THIQ, is a chemical compound that has been widely studied in the field of neuroscience. THIQ is a derivative of tetrahydroisoquinoline, a class of compounds that have been shown to have various biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.

Scientific Research Applications

Chemical Reactions and Transformations

(S)-2-(1,2,3,4-Tetrahydroisoquinolin-3-yl)acetic acid hydrochloride and its derivatives have been studied in various chemical reactions and transformations. For instance, the reaction of dichlorocarbene with substituted 3,4-dihydroisoquinolines results in the formation of gemdichloroazirino[2,1-a]isoquinolines and 3-benzazepinones, indicating potential for complex chemical synthesis processes (Khlebnikov et al., 1990). Furthermore, these compounds undergo redox-neutral annulations with various aldehydes, involving dual C–H bond functionalization (Zhu & Seidel, 2017).

Synthesis of New Compounds

The derivatives of this compound have been used in the synthesis of new chemical entities. For example, partially reduced isoquinoline-1-thione derivatives and functionalized 1-chloroisoquinolines were synthesized using a sequential treatment of a thioxo-tetrahydroisoquinolinylidene acetic acid (Chicharro et al., 2008). This showcases the potential of these compounds as intermediates in the synthesis of more complex molecules.

Potential in Biochemical Research

These derivatives also have potential applications in biochemical research. They have been used to study various biochemical reactions and transformations. For example, the decarboxylation of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives in different solvents has been examined, contributing to the understanding of complex organic reactions (Tachibana et al., 1968).

Pharmaceutical Applications

In the realm of pharmaceuticals, research has been conducted on the synthesis and evaluation of derivatives as potential medicinal compounds. Studies have focused on synthesizing novel compounds with potential therapeutic applications, as seen in the creation of 1,2,3,4-tetrahydroisoquinoline derivatives for imaging brain diseases in positron emission tomography (PET) (Gao et al., 2006).